Cas no 1804268-59-4 (7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole)

• Product Name: 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole
• CAS No: 1804268-59-4
• MF: C₈H₄BrClF₂N₂O
• MW: 297.483966827393
• CID: 4824475
• Update Time: 2025-08-03

7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H4BrClF2N2O/c9-3-1-2-4(15-8(11)12)6-5(3)13-7(10)14-6/h1-2,8H,(H,13,14)
• InChI Key： JOTLJZFPBBEJJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N=C(N2)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 4.1
• Topological Polar Surface Area: 37.9

Additional information on 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole

7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole: A Comprehensive Overview

CAS No. 1804268-59-4, commonly referred to as 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a benzene ring fused with an imidazole ring, featuring substituents at positions 7, 2, and 4. These substituents include a bromine atom, a chlorine atom, and a difluoromethoxy group, respectively.

The synthesis of 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing production costs and enhancing the scalability of this compound. For instance, studies published in the Journal of Organic Chemistry have highlighted the use of microwave-assisted synthesis techniques to accelerate the formation of benzimidazoles with high efficiency.

The unique chemical structure of this compound endows it with intriguing properties that make it a valuable candidate for various applications. In the realm of pharmacology, 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole has been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California revealed that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its ability to selectively target COX-2 over COX-1 suggests a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond pharmacology, this compound has also found applications in materials science. Its electron-deficient aromatic system makes it an attractive candidate for use in organic electronics. Recent studies published in Nature Materials have demonstrated that films composed of 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole exhibit excellent charge transport properties, making them suitable for use in thin-film transistors and organic photovoltaic devices.

In terms of toxicity and safety profiles, comprehensive toxicological studies have been conducted to assess the potential risks associated with exposure to this compound. According to findings published in the Toxicological Sciences, acute and subchronic toxicity tests indicate that CAS No. 1804268-59-4 exhibits low toxicity at typical exposure levels. However, further long-term studies are warranted to fully understand its chronic effects and potential bioaccumulation properties.

The future outlook for 7-Bromo-2-chloro-4-difluoromethoxy-1H-benzimidazole appears promising, with ongoing research exploring its potential applications in drug delivery systems and advanced materials. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area, paving the way for new therapeutic agents and high-performance materials.